Cas no 166318-57-6 (Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel-)

• Product Name: Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel-
• CAS No: 166318-57-6
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 110737
• PubChem ID: 10034859
• Update Time: 2025-04-18

Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-d]oxazole-2,4-dione,tetrahydro-3a-methyl-, (3aR,6aS)-rel-
• Furo[3,4-d]oxazole-2,4-dione, tetrahydro-3a-methyl-, cis- (9CI)
• 166318-57-6
• (3AS,6aR)-3a-methyltetrahydrofuro[3,4-d]oxazole-2,4-dione
• (3As,6aR)-3a-methyl-6,6a-dihydro-3H-furo[3,4-d][1,3]oxazole-2,4-dione

• Inchi： 1S/C6H7NO4/c1-6-3(2-10-4(6)8)11-5(9)7-6/h3H,2H2,1H3,(H,7,9)/t3-,6-/m0/s1
• InChI Key： QLEBDYCDZAPYJD-DZSWIPIPSA-N
• SMILES： O1C(N[C@]2(C)C(=O)OC[C@H]12)=O

Computed Properties

• Exact Mass: 157.03751
• Monoisotopic Mass: 157.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 64.63